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Compound of Interest

Compound Name: Piritrexim

Cat. No.: B15610483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Piritrexim, a potent and lipophilic inhibitor of dihydrofolate reductase (DHFR), is a crucial tool

in cancer research and for studying folate metabolism.[1][2] Accurate and reproducible

experimental results hinge on the correct preparation and storage of piritrexim stock solutions.

Dimethyl sulfoxide (DMSO) is the recommended solvent for dissolving piritrexim due to its

high solvating power for lipophilic compounds. This document provides detailed protocols for

the preparation, storage, and handling of piritrexim stock solutions in DMSO, tailored for

professionals in research and drug development.

Physicochemical Properties of Piritrexim
A thorough understanding of piritrexim's physicochemical properties is essential for its

effective use in experimental settings.
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Property Value Source

Molecular Formula C₁₇H₁₉N₅O₂ --INVALID-LINK--

Molecular Weight 325.4 g/mol --INVALID-LINK--

Appearance Solid (form may vary) N/A

Solubility in DMSO ≥ 10 mg/mL Vendor Data

Water Solubility Predicted: 0.064 mg/mL --INVALID-LINK--

LogP (predicted) 2.23 - 2.44 --INVALID-LINK--

Note: Solubility can be vendor-specific. It is always recommended to consult the manufacturer's

product data sheet.

Mechanism of Action: Dihydrofolate Reductase
(DHFR) Inhibition
Piritrexim exerts its biological effects by inhibiting the enzyme dihydrofolate reductase

(DHFR). DHFR is a critical enzyme in the folate metabolic pathway, responsible for the

reduction of dihydrofolate (DHF) to tetrahydrofolate (THF). THF and its derivatives are essential

cofactors for the synthesis of purines and thymidylate, which are vital precursors for DNA

synthesis and cell proliferation. By blocking DHFR, piritrexim depletes the intracellular pool of

THF, leading to the inhibition of DNA synthesis and subsequent cell death.[1][2] This

mechanism makes DHFR a key target for anticancer therapies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15610483?utm_src=pdf-body
https://www.benchchem.com/product/b15610483?utm_src=pdf-body
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.dbaitalia.it/cataloghi/catalogo_402.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dihydrofolate (DHF)

Dihydrofolate
Reductase (DHFR)

Tetrahydrofolate (THF)

Purine & Thymidylate
Synthesis for DNA Replication

 Cofactor

NADPH

NADP+

 Reduction

Piritrexim

 Inhibition

Click to download full resolution via product page

Caption: Piritrexim inhibits DHFR, blocking the synthesis of THF and subsequent DNA

replication.

Experimental Protocols
Preparation of a Concentrated Piritrexim Stock Solution
in DMSO
This protocol outlines the steps to prepare a 10 mM piritrexim stock solution in DMSO.

Materials:

Piritrexim powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Calibrated micropipettes

Procedure:

Pre-weighing Preparation: Allow the piritrexim powder vial to equilibrate to room

temperature before opening to prevent condensation.

Weighing Piritrexim: Accurately weigh out the desired amount of piritrexim powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 3.254 mg of piritrexim
(Molecular Weight = 325.4 g/mol ).

Dissolution in DMSO: Add the appropriate volume of anhydrous DMSO to the piritrexim
powder. For the example above, add 1 mL of DMSO.

Ensuring Complete Solubilization: Tightly cap the vial and vortex thoroughly until the

piritrexim is completely dissolved. Gentle warming in a 37°C water bath for a few minutes

can aid dissolution if necessary. Visually inspect the solution to ensure no particulate matter

remains.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, amber microcentrifuge tubes.

Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[1] It is recommended to re-evaluate the

efficacy of solutions stored at -20°C for more than one month.[1]
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Caption: Workflow for preparing piritrexim stock solution in DMSO.

Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the concentrated DMSO stock solution to prepare

working solutions for treating cells in culture.

Materials:
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10 mM Piritrexim stock solution in DMSO

Sterile cell culture medium appropriate for the cell line

Sterile tubes and micropipettes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM piritrexim stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your cell culture medium to

achieve the desired final concentration. It is crucial to perform dilutions in a stepwise manner

to prevent precipitation of the lipophilic compound.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity.[1]

Vehicle Control: Always include a vehicle control in your experiments. This control should

contain the same final concentration of DMSO as the highest concentration of piritrexim
used.

Example Dilution for a 10 µM Working Solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock, perform a 1:1000 dilution.

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

The final DMSO concentration in this working solution will be 0.1%.

In Vitro Applications and Working Concentrations
Piritrexim is widely used in in vitro studies to assess its cytotoxic and anti-proliferative effects

on various cancer cell lines. The effective concentration of piritrexim can vary significantly

depending on the cell line and the duration of exposure. The half-maximal inhibitory

concentration (IC₅₀) is a common metric used to quantify the potency of a compound.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15610483?utm_src=pdf-body
https://www.benchchem.com/product/b15610483?utm_src=pdf-body
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b15610483?utm_src=pdf-body
https://www.benchchem.com/product/b15610483?utm_src=pdf-body
https://www.benchchem.com/product/b15610483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Cancer Type IC₅₀ Value (µM)
Exposure Time
(h)

Reference

A549 Lung Carcinoma 0.73 N/A --INVALID-LINK--

NCI-H1299 Lung Carcinoma 1.72 N/A --INVALID-LINK--

HL60
Promyelocytic

Leukemia
8.92 N/A --INVALID-LINK--

HS578T Breast Cancer

~0.06 (for a

similar DHFR

inhibitor)

N/A --INVALID-LINK--

Note: The provided IC₅₀ values are for reference and should be used as a starting point for

determining the optimal working concentration for your specific experimental system.

Safety Precautions and Best Practices
Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, a lab

coat, and safety glasses, when handling piritrexim and DMSO.

Handling DMSO: DMSO can facilitate the absorption of substances through the skin. Handle

with care to avoid contact.

Hygroscopic Nature of DMSO: DMSO is hygroscopic and will readily absorb water from the

atmosphere. Use anhydrous DMSO and keep containers tightly sealed to maintain the

integrity of the stock solution.

Light Sensitivity: While not explicitly stated for piritrexim, many similar compounds are light-

sensitive. It is good practice to store stock solutions in amber vials or protect them from light.

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is critical to prevent

degradation that can occur with multiple freeze-thaw cycles.

By adhering to these detailed protocols and best practices, researchers can ensure the

preparation of stable and reliable piritrexim stock solutions, leading to more accurate and

reproducible experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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